Cas no 2341-21-1 (1-(2-Fluorophenyl)-N,N-dimethylmethanamine)

1-(2-Fluorophenyl)-N,N-dimethylmethanamine structure
2341-21-1 structure
Product Name:1-(2-Fluorophenyl)-N,N-dimethylmethanamine
CAS No:2341-21-1
MF:C9H12FN
MW:153.196685791016
CID:840922
PubChem ID:15460889
Update Time:2025-04-19

1-(2-Fluorophenyl)-N,N-dimethylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluorophenyl)-N,N-dimethylmethanamine
    • Benzenemethanamine, 2-fluoro-N,N-dimethyl-
    • o-Fluoro-N,N-dimethylbenzylamine
    • 2-Fluoro-N,N-dimethyl-benzenemethanamine
    • 2341-21-1
    • SCHEMBL12074134
    • AKOS003962152
    • SB76364
    • DB-032368
    • DTXSID80572977
    • L10043
    • [(2-fluorophenyl)methyl]dimethylamine
    • Inchi: 1S/C9H12FN/c1-11(2)7-8-5-3-4-6-9(8)10/h3-6H,7H2,1-2H3
    • InChI Key: NSCATPOHERQCFD-UHFFFAOYSA-N
    • SMILES: FC1C=CC=CC=1CN(C)C

Computed Properties

  • Exact Mass: 153.095377549g/mol
  • Monoisotopic Mass: 153.095377549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • Density: 1.019
  • Boiling Point: 167 ºC
  • Flash Point: 55 ºC

1-(2-Fluorophenyl)-N,N-dimethylmethanamine Pricemore >>

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